Cas no 2171749-69-0 (3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopropanoic acid)

• Product name: 3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopropanoic acid
• CAS No: 2171749-69-0
• MF: C₃₄H₄₁N₃O₅
• MW: 571.706449270248
• CID: 5927042
• PubChem ID: 165554044

3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopropanoic acid
• 3-[benzyl(methyl)amino]-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]propanoic acid
• 2171749-69-0
• EN300-1554288

• Inchi： 1S/C34H41N3O5/c1-22(2)30(34(3,4)32(40)35-29(31(38)39)20-37(5)19-23-13-7-6-8-14-23)36-33(41)42-21-28-26-17-11-9-15-24(26)25-16-10-12-18-27(25)28/h6-18,22,28-30H,19-21H2,1-5H3,(H,35,40)(H,36,41)(H,38,39)
• InChI Key： ARZSWZOSYGRWKG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(C)C)C(C(NC(C(=O)O)CN(C)CC1C=CC=CC=1)=O)(C)C)=O

Computed Properties

• Exact Mass: 571.30462142g/mol
• Monoisotopic Mass: 571.30462142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 3.5